Cas no 721887-13-4 (N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide)

• Product Name: N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• CAS No: 721887-13-4
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5821127
• PubChem ID: 2362872
• Update Time: 2025-06-09

N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-ethylphenyl)-2-(4-quinazolinylthio)-
• SR-01000907790
• Z19316195
• SR-01000907790-1
• AB01300302-01
• AKOS017007814
• Enamine_004500
• NCGC00302518-01
• N-(4-ethylphenyl)-2-(quinazolin-4-ylthio)acetamide
• N-(4-ethylphenyl)-2-quinazolin-4-ylsulfanylacetamide
• F0674-0033
• HMS1406M12
• N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• 721887-13-4

• Inchi： 1S/C18H17N3OS/c1-2-13-7-9-14(10-8-13)21-17(22)11-23-18-15-5-3-4-6-16(15)19-12-20-18/h3-10,12H,2,11H2,1H3,(H,21,22)
• InChI Key： VXBIAWLRPHNZBM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CSC1=C2C(=NC=N1)C=CC=C2

Computed Properties

• Exact Mass: 323.10923335g/mol
• Monoisotopic Mass: 323.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 562.3±40.0 °C(Predicted)
• pka: 12.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide

N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721887-13-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721887-13-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide consists of a quinazoline ring linked to an acetamide moiety via a sulfur atom. The presence of the ethylphenyl group adds further complexity and potential for modulation of biological activity. The quinazoline scaffold is a privileged structure in drug discovery, often found in clinically approved drugs such as gefitinib and erlotinib, which are used to treat various forms of cancer.

Recent studies have highlighted the potential of N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide as a lead compound for the development of new therapeutic agents. One notable area of research is its activity against cancer cells. In vitro studies have shown that this compound exhibits significant cytotoxic effects on various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS.

The pharmacokinetic properties of N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide have also been studied to assess its suitability for further development as a therapeutic agent. Initial findings indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further optimization may be necessary to improve its pharmacokinetic profile and reduce potential side effects.

One of the challenges in the development of quinazoline derivatives like N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide is the potential for off-target effects and toxicity. To address these issues, researchers are employing structure-based drug design approaches to identify more selective and potent analogs. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict binding interactions and optimize the structure for improved efficacy and safety.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While no clinical trials have been reported for N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide yet, several related quinazoline derivatives have entered clinical trials for various indications. For example, gefitinib and erlotinib have been approved for the treatment of non-small cell lung cancer (NSCLC). These successes provide a strong foundation for the continued development of compounds like N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide.

In conclusion, N-(4-ethylphenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No. 721887-13-4) represents a promising lead compound with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more data becomes available from preclinical studies and potentially clinical trials, this compound may pave the way for new therapeutic options in the future.